Cas no 887348-78-9 (2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide)

2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide is a heterocyclic compound featuring a tetrazole-thiazole hybrid scaffold, which may exhibit potential biological activity due to its structural complexity. The presence of the tetrazole moiety offers metabolic stability and hydrogen-bonding capabilities, while the thiazole ring contributes to its potential as a pharmacophore in medicinal chemistry applications. The ethoxyphenyl substituent enhances lipophilicity, which could improve membrane permeability. This compound may serve as an intermediate in the synthesis of bioactive molecules or as a candidate for further pharmacological evaluation. Its unique structure makes it suitable for research in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators.
2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide structure
887348-78-9 structure
Product Name:2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide
CAS No:887348-78-9
MF:C15H16N6O2S2
MW:376.456539154053
CID:5438178
Update Time:2025-10-29

2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(4-ethoxyphenyl)tetrazol-5-yl]sulfanyl-N-(1,3-thiazol-2-yl)propanamide
    • 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide
    • Inchi: 1S/C15H16N6O2S2/c1-3-23-12-6-4-11(5-7-12)21-15(18-19-20-21)25-10(2)13(22)17-14-16-8-9-24-14/h4-10H,3H2,1-2H3,(H,16,17,22)
    • InChI Key: KWOMPFAVIBVTIJ-UHFFFAOYSA-N
    • SMILES: C(NC1=NC=CS1)(=O)C(SC1N(C2=CC=C(OCC)C=C2)N=NN=1)C

2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide Pricemore >>

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Additional information on 2-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide

2-{1-(4-Ethoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Ylsulfanyl}-N-(1,3-Thiazol-2-Yl)Propanamide: A Comprehensive Overview

The compound with CAS No. 887348-78-9, known as 2-{1-(4-Ethoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Ylsulfanyl}-N-(1,3-Thiazol-2-Yl)Propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a tetrazole ring system and a thiazole moiety. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The tetrazole ring system is known for its ability to act as a bioisostere for carboxylic acids, making it a valuable component in the design of bioactive molecules. Additionally, the thiazole moiety contributes to the compound's stability and enhances its ability to interact with biological targets. These properties have led researchers to explore its potential as an inhibitor of key enzymes involved in disease pathways.

One of the most notable advancements in the study of this compound involves its application in anti-inflammatory drug development. Researchers have demonstrated that the compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This finding has opened new avenues for the development of safer and more effective anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

Beyond its pharmacological applications, this compound has also been investigated for its role in materials science. The thiazole group within its structure has been shown to enhance the mechanical properties of polymers when incorporated into polymer matrices. This makes it a potential candidate for use in advanced materials such as biodegradable plastics and high-performance composites.

The synthesis of 2-{1-(4-Ethoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Ylsulfanyl}-N-(1,3-Thiazol-2-Yl)Propanamide involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. The reaction sequence typically begins with the preparation of the tetrazole ring system followed by the introduction of the ethoxyphenyl group and subsequent coupling reactions to form the final product. This synthesis pathway has been optimized through recent studies to improve yield and purity.

In terms of structural characterization, this compound has been extensively studied using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and intermolecular interactions, which are critical for understanding its bioactivity and physical properties.

Looking ahead, ongoing research is focused on exploring the pharmacokinetic properties of this compound to assess its suitability as an oral or parenteral drug delivery agent. Additionally, efforts are underway to modify its structure further to enhance its bioavailability and reduce potential toxicity.

In conclusion, 2-{1-(4-Ethoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Ylsulfanyl}-N-(1,3-Thiazol-2-Yl)Propanamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a key player in both medicinal chemistry and materials science research.

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